![molecular formula C8H5ClN2O2 B232168 3-amino-6-chloro-2H-1,4-benzoxazin-2-one](/img/structure/B232168.png)
3-amino-6-chloro-2H-1,4-benzoxazin-2-one
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Overview
Description
3-amino-6-chloro-2H-1,4-benzoxazin-2-one is a chemical compound that belongs to the class of benzoxazinones. It has been extensively studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 3-amino-6-chloro-2H-1,4-benzoxazin-2-one is not fully understood. However, it has been shown to interact with various molecular targets, including enzymes and receptors, which are involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. It has also been shown to interact with the nicotinic acetylcholine receptor, which is involved in various physiological processes, such as learning and memory.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis, a process of programmed cell death. It has also been shown to reduce inflammation and oxidative stress, which are associated with various diseases, such as arthritis and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-amino-6-chloro-2H-1,4-benzoxazin-2-one in lab experiments is its potential as a therapeutic agent for various diseases. It has been shown to exhibit various biological activities and can be used as a tool for studying various molecular targets. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine its safety and efficacy as a therapeutic agent.
Future Directions
There are several future directions for the study of 3-amino-6-chloro-2H-1,4-benzoxazin-2-one. One potential direction is the development of new synthetic methods for producing this compound. Another potential direction is the study of its potential as a therapeutic agent for various diseases, such as cancer and neurodegenerative diseases. Further studies are also needed to determine its safety and efficacy in clinical trials. Additionally, the study of its mechanism of action and interaction with various molecular targets can provide insights into the development of new drugs and therapies.
Synthesis Methods
The synthesis of 3-amino-6-chloro-2H-1,4-benzoxazin-2-one can be achieved through various methods. One commonly used method involves the reaction of 6-chloro-2-hydroxybenzaldehyde with urea in the presence of a catalyst, such as acetic acid or hydrochloric acid. The resulting product is then treated with ammonium hydroxide to produce this compound.
Scientific Research Applications
3-amino-6-chloro-2H-1,4-benzoxazin-2-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential as a therapeutic agent for various diseases, such as cancer and Alzheimer's disease.
Properties
Molecular Formula |
C8H5ClN2O2 |
---|---|
Molecular Weight |
196.59 g/mol |
IUPAC Name |
3-amino-6-chloro-1,4-benzoxazin-2-one |
InChI |
InChI=1S/C8H5ClN2O2/c9-4-1-2-6-5(3-4)11-7(10)8(12)13-6/h1-3H,(H2,10,11) |
InChI Key |
GLBMVQYBFMVRLZ-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1Cl)N=C(C(=O)O2)N |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N=C(C(=O)O2)N |
Origin of Product |
United States |
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